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Cat. No.: B1662557

Audience: Researchers, scientists, and drug development professionals.
Introduction

1,2-Dioctanoyl-rac-glycerol (Dioctanoylglycol or DOG) is a synthetic, cell-permeable analog of
diacylglycerol (DAG), a critical second messenger in cellular signaling.[1] Endogenous DAG is
produced by the hydrolysis of phosphatidylinositol and acts as a physiological activator of
Protein Kinase C (PKC).[2] DOG mimics this effect, making it an invaluable tool for studying the
PKC signaling pathway, which is implicated in numerous cellular processes including cell
growth, differentiation, and apoptosis.[3][4] This document provides detailed protocols for the
preparation, storage, and handling of DOG stock solutions for use in various research
applications.

Physicochemical Properties and Solubility

Proper preparation of DOG stock solutions begins with an understanding of its physical and
chemical characteristics.
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Synonyms

1,2-Dioctanoyl-rac-glycerol,
C8:0 DAG, DiC8

[3](5]

Molecular Formula C19H3605 [6]
Molecular Weight 344.5 g/mol [6]
Appearance Clear, colorless oil or solid [7]
Purity >95% [6]

DOG exhibits solubility in a variety of organic solvents. The choice of solvent is critical and

depends on the experimental system.

Solvent Solubility Reference
DMSO > 7 mg/mL; Soluble to 100 mM  [1][6]
Ethanol =7 mg/mL; >30 mg/mL [1][6]

Dimethylformamide (DMF)

=7 mg/mL; >20 mg/mL

[1](6]

Supplied as a 100 mg/mL

Acetonitrile solution [6]
Chloroform Soluble [7]
Methanol Soluble [7]
PBS (pH 7.2) Approx. 250 pg/mL [6]

Signaling Pathway of Diacylglycerol (DAG) Analogs

DOG, as a DAG analog, activates the Protein Kinase C (PKC) pathway. This pathway is

initiated by the activation of cell surface receptors, leading to the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC) into two second

messengers: inositol 1,4,5-trisphosphate (IP3) and DAG. While IP3 mobilizes intracellular

calcium, DAG directly activates PKC at the cell membrane.[4][8]
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Weigh DOG Powder

Dissolve in Anhydrous DMSO

Vortex to Solubilize

Aliquot into Vials

Store at -20°C / -80°C

Retrieve for Experiment

Thaw Single Aliquot
Prepare Working Dilution
in Culture Medium

Treat Cells

Incubate and Analyze
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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